3,5-dichloro-N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N,4-dimethylbenzamide

• IUPAC Name: 3,5-dichloro-N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N,4-dimethylbenzamide
• InChI: InChI=1S/C16H17Cl2N3O2/c1-9-12(17)7-11(8-13(9)18)16(22)21(2)6-5-14-19-15(23-20-14)10-3-4-10/h7-8,10H,3-6H2,1-2H3
• InChI Key: HNSYKIDRZONJEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)C(=O)N(C)CCC2=NOC(=N2)C3CC3)Cl
• Molecular Formula: C16H17Cl2N3O2
• Molecular Weight: 354.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 3,5-dichloro-N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N,4-dimethylbenzamide involves the creation of 1,3,4-oxadiazoles through various chemical reactions. For instance, a study on the synthesis and quantitative structure-activity relationships of new 2,5-disubstituted-1,3,4-oxadiazoles highlighted the process of synthesizing 1,3,4-oxadiazoles with significant biological activities (Shi et al., 2001). Another example is the synthesis of ethyl 3-amino-2-[5-aryl-1,3,4-oxadiazol-2(3H)-ylidene]-3-thioxopropanoates leading to thiazoles and related reactions, showcasing the versatility of 1,3,4-oxadiazoles in chemical synthesis (Paepke et al., 2009).

Molecular Structure Analysis

The molecular structure of such compounds is crucial for their activity. For example, crystal structure studies of related compounds provide insights into their spatial arrangement and potential interactions. An example is the synthesis and crystal structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, where X-ray crystallography was used to determine the structure (Al-Hourani et al., 2016).

Chemical Reactions and Properties

The chemical reactions involving 1,3,4-oxadiazoles demonstrate their reactivity and potential for various applications. For instance, the chemical oxidation of an anticonvulsant showcasing different oxidation sites and resulting in various derivatives highlights the chemical versatility of similar compounds (Adolphe-Pierre et al., 1998).

Physical Properties Analysis

The physical properties of such compounds, including their crystalline forms and stability, are essential for their application. The study on concomitant polymorphic forms of 3-cyclopropyl-5-(2-hydrazinylpyridin-3-yl)-1,2,4-oxadiazole exemplifies the importance of understanding these properties for potential biological activity (Shishkina et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are crucial for the practical application of these compounds. Studies on the synthesis and characterization of related compounds provide valuable insights into these aspects, demonstrating the compounds' potential as antimicrobial agents or in other biological roles (Gaonkar et al., 2006).